2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(2-fluoro-3-methoxyphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-6-7-10(12(8-9)15(17)18)11-4-3-5-13(19-2)14(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: MBEZFUIKKICUDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C(=CC=C2)OC)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID20690068
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261894-57-8

Description

2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%, is a synthetic organic compound with a molecular formula of C11H11FO2. It is a colorless crystalline solid with a melting point of 123-125°C. This compound is used in a variety of scientific research applications due to its unique properties and wide range of potential uses.

Scientific Research Applications

2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%, is used in a variety of scientific research applications. It has been used as a substrate in the synthesis of novel heterocyclic compounds, as a ligand for the preparation of organometallic complexes, and as a catalyst for organic reactions. It has also been used as a reagent for the synthesis of other compounds, such as 4-fluorobenzyl alcohol and 4-methoxybenzyl alcohol.

Mechanism of Action

2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%, acts as a catalyst in many organic reactions. It is believed to act by forming an intermediate complex with the reactants, which then undergoes a rearrangement to form the desired product. This rearrangement is believed to occur through a mechanism known as the “Friedel-Crafts” reaction, in which the reactants are activated by the acid and the electrons are rearranged to form the desired product.
Biochemical and Physiological Effects
2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%, has not been studied for its biochemical or physiological effects. Therefore, its effects on human health are unknown.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%, has several advantages and limitations when used in laboratory experiments. It is highly soluble in organic solvents, making it easy to use in a wide variety of reactions. It is also relatively inexpensive and readily available, making it a cost-effective reagent. However, it has a low melting point, making it difficult to handle in some reactions. In addition, it is a strong acid, so it must be handled with caution.

Future Directions

There are several potential future directions for research involving 2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%. For example, further research could be conducted to investigate its potential use as a catalyst in other organic reactions, or to explore its effects on biological systems. Additionally, further research could be conducted to investigate its potential use as a ligand in the preparation of organometallic complexes. Finally, further research could be conducted to explore its potential use as a reagent for the synthesis of other compounds.

Synthesis Methods

2-(2-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%, is produced via a two-step synthetic process. The first step involves the reaction of 4-fluorobenzaldehyde and 4-methoxybenzyl alcohol to form 4-fluoro-4-methoxybenzyl alcohol. This is then followed by the reaction of 4-fluoro-4-methoxybenzyl alcohol with 2-methylbenzoyl chloride to form the desired product.